Cas no 525-37-1 (Naphthalene-1,6-disulfonic acid)

• Product Name: Naphthalene-1,6-disulfonic acid
• CAS No: 525-37-1
• MF: C₁₀H₈O₆S₂
• MW: 288.296920776367
• CID: 378572
• PubChem ID: 10676
• Update Time: 2025-10-29

Naphthalene-1,6-disulfonic acid Chemical and Physical Properties

Names and Identifiers

• Naphthalene-1,6-disulfonic acid
• 1,6-NAPHTHALENE DISULFONIC ACID
• 1,6-Naphthalenedisulfonic acid, disodium salt
• 2,6-naphthalenodisulfonic acid
• AC1L1VPK
• AE-562
• CHEBI:30891
• CTK4J6059
• N-1,6-Dsa
• naphthalene-1,6-disulfonate
• naphthalene-1,6-disulphonic acid
• naphthalene-2,5-disulphonic acid
• Naphthalin-1,6-disulfonsaeure
• Naphthalene-1,6-disulfonicacid
• (4-CHLOROBENZOYL)BENZOFURAN97
• SCHEMBL429785
• A829132
• Ewer-Pick acid
• NS00002725
• 525-37-1
• AKOS015897314
• F478O0CKYG
• UNII-F478O0CKYG
• 1,6-NAPHTHALENEDISULFONIC ACID [MI]
• DTXSID80200501
• AE-562/12222184
• 1,6-Naphthalenedisulfonic acid
• Q27114012
• FT-0659592
• DTXCID40122992
• HEWDOWUUTBCVJP-UHFFFAOYSA-N

• MDL： MFCD01463380
• Inchi： 1S/C10H8O6S2/c11-17(12,13)8-4-5-9-7(6-8)2-1-3-10(9)18(14,15)16/h1-6H,(H,11,12,13)(H,14,15,16)
• InChI Key： HEWDOWUUTBCVJP-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C2C=C(C=CC2=1)S(=O)(=O)O)(=O)(=O)O

Computed Properties

• Exact Mass: 287.97624
• Monoisotopic Mass: 287.976229
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 498
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 126
• XLogP3: 0.7

Experimental Properties

• Density: 1.6867 (rough estimate)
• Melting Point: 125°C (rough estimate)
• Boiling Point: 400.53°C (rough estimate)
• Flash Point: °C
• Refractive Index: 1.5630 (estimate)
• PSA: 108.74
• LogP: 3.49480

Naphthalene-1,6-disulfonic acid Security Information

• Hazardous Material transportation number：UN 1759
• HazardClass：8
• PackingGroup：III
• Packing Group：III

Additional information on Naphthalene-1,6-disulfonic acid

Naphthalene-1,6-disulfonic Acid (CAS No. 525-37-1): Properties, Applications, and Industry Insights

Naphthalene-1,6-disulfonic acid (CAS No. 525-37-1) is a versatile organic compound that plays a significant role in various industrial applications. As a derivative of naphthalene sulfonic acids, this compound is widely recognized for its unique chemical properties and functional versatility. The growing demand for specialty chemicals in sectors like textiles, pharmaceuticals, and agrochemicals has brought renewed attention to this valuable compound.

The molecular structure of Naphthalene-1,6-disulfonic acid features two sulfonic acid groups attached to the 1 and 6 positions of the naphthalene ring. This configuration imparts excellent water solubility and strong acidic characteristics, making it particularly useful as an intermediate in chemical synthesis. Recent studies have highlighted its potential in green chemistry applications, aligning with current industry trends toward sustainable production methods.

One of the most significant applications of 525-37-1 is in the dye and pigment industry. The compound serves as a crucial building block for manufacturing azo dyes and other colorants. With the global textile industry increasingly focusing on eco-friendly dyes, researchers are exploring modified versions of naphthalene sulfonic acid derivatives that offer improved environmental profiles while maintaining excellent color fastness properties.

In pharmaceutical applications, Naphthalene-1,6-disulfonic acid has shown promise as a precursor for certain drug molecules. Its molecular structure allows for various modifications, making it valuable in medicinal chemistry research. Recent patent filings indicate growing interest in using this compound for developing new therapeutic agents, particularly in areas like anti-inflammatory and antimicrobial medications.

The production process for Naphthalene-1,6-disulfonic acid typically involves the sulfonation of naphthalene under controlled conditions. Manufacturers are continually optimizing this process to improve yield and purity while reducing environmental impact. Advanced techniques like continuous flow chemistry are being evaluated as potential improvements over traditional batch processing methods.

Market analysis shows steady growth in demand for naphthalene-based chemicals, driven by expanding applications in multiple industries. The Asia-Pacific region, particularly China and India, has emerged as both major producers and consumers of these specialty chemicals. Industry reports suggest that the global market for naphthalene sulfonic acid derivatives could reach significant valuation by 2025, with 525-37-1 maintaining its position as an important product in this category.

Quality control is paramount when working with Naphthalene-1,6-disulfonic acid. Standard analytical methods including HPLC, NMR, and titration techniques are employed to ensure product consistency. The compound typically appears as a white to off-white crystalline powder with high purity grades available for specialized applications. Proper storage conditions are essential to maintain stability, with recommendations including protection from moisture and extreme temperatures.

Environmental considerations surrounding naphthalene derivatives have led to increased research into biodegradation pathways and eco-friendly alternatives. While Naphthalene-1,6-disulfonic acid itself shows moderate biodegradability, wastewater treatment processes for manufacturing facilities have become more sophisticated to meet stringent environmental regulations. These developments reflect the chemical industry's broader commitment to sustainable practices.

Recent technological advancements have opened new possibilities for 525-37-1 applications. In material science, researchers are investigating its use as a dopant or modifier in conductive polymers. The compound's ability to influence electronic properties makes it interesting for developing advanced materials with potential applications in energy storage devices and sensors.

For researchers and industry professionals seeking detailed information about Naphthalene-1,6-disulfonic acid, several key resources are available. The compound's safety data sheet provides essential handling information, while technical literature offers deeper insights into its chemical behavior. Academic journals frequently publish new findings about naphthalene sulfonic acid chemistry, particularly regarding novel synthetic applications and reaction mechanisms.

As the chemical industry evolves, Naphthalene-1,6-disulfonic acid continues to demonstrate its value across multiple sectors. Its combination of useful properties, relatively straightforward synthesis, and modification potential ensure its ongoing relevance in both established and emerging applications. Future developments may see expanded use in high-value specialty chemicals as researchers uncover new ways to leverage its unique molecular structure.

The regulatory landscape for naphthalene derivatives remains an important consideration for manufacturers and users. While 525-37-1 is not classified as hazardous under current major regulatory frameworks, proper handling procedures should always be followed. Industry associations provide updated guidance on compliance with regional chemical regulations, helping businesses navigate the complex global marketplace for specialty chemical intermediates.

In conclusion, Naphthalene-1,6-disulfonic acid (CAS No. 525-37-1) represents an important chemical building block with diverse industrial applications. Its role in dye manufacturing, pharmaceutical research, and material science underscores the continuing importance of naphthalene-based compounds in modern chemistry. As research progresses and industrial needs evolve, this versatile compound is likely to maintain its position as a valuable component in the specialty chemicals sector.